molecular formula C18H18ClN3O3 B6011240 1-benzyl-4-(4-chloro-2-nitrobenzoyl)piperazine

1-benzyl-4-(4-chloro-2-nitrobenzoyl)piperazine

Cat. No. B6011240
M. Wt: 359.8 g/mol
InChI Key: ZGTNQDGLLNHIRX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-benzyl-4-(4-chloro-2-nitrobenzoyl)piperazine is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a derivative of piperazine, which is a heterocyclic organic compound that has been used in a variety of fields, including medicine, agriculture, and materials science. In

Mechanism of Action

The mechanism of action of 1-benzyl-4-(4-chloro-2-nitrobenzoyl)piperazine is not fully understood. However, it is believed to modulate the activity of certain neurotransmitters, such as dopamine and serotonin, by binding to their receptors and either enhancing or inhibiting their activity. This compound may also have other mechanisms of action, such as the inhibition of certain enzymes or the modulation of ion channels.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-benzyl-4-(4-chloro-2-nitrobenzoyl)piperazine are not fully understood. However, studies have shown that this compound can modulate the activity of certain neurotransmitters, such as dopamine and serotonin, which are involved in the regulation of mood, cognition, and behavior. This compound may also have other effects on the body, such as the inhibition of certain enzymes or the modulation of ion channels.

Advantages and Limitations for Lab Experiments

The advantages of using 1-benzyl-4-(4-chloro-2-nitrobenzoyl)piperazine in lab experiments include its potential as a drug candidate for the treatment of various diseases, its ability to modulate the activity of certain neurotransmitters, and its use as a scaffold for the design and synthesis of novel compounds. The limitations of using this compound in lab experiments include its potential toxicity, its limited solubility in certain solvents, and the need for specialized equipment and techniques for its synthesis and purification.

Future Directions

There are many future directions for research on 1-benzyl-4-(4-chloro-2-nitrobenzoyl)piperazine. Some possible areas of research include the development of more efficient and scalable synthesis methods, the optimization of its pharmacological properties, and the exploration of its potential as a drug candidate for the treatment of various diseases. Other areas of research could include the elucidation of its mechanism of action, the identification of its molecular targets, and the investigation of its effects on different cell types and tissues. Overall, the study of 1-benzyl-4-(4-chloro-2-nitrobenzoyl)piperazine has the potential to lead to new insights into the regulation of neurotransmitter activity and the development of novel therapeutic agents.

Synthesis Methods

The synthesis of 1-benzyl-4-(4-chloro-2-nitrobenzoyl)piperazine involves the reaction of benzylamine with 4-chloro-2-nitrobenzoyl chloride in the presence of piperazine. The reaction is carried out under anhydrous conditions and in the presence of a suitable solvent, such as dichloromethane or chloroform. The product is then purified using column chromatography or recrystallization.

Scientific Research Applications

1-benzyl-4-(4-chloro-2-nitrobenzoyl)piperazine has been studied for its potential applications in a variety of scientific fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, this compound has been shown to modulate the activity of certain neurotransmitters, such as dopamine and serotonin, which are involved in the regulation of mood, cognition, and behavior. In pharmacology, this compound has been studied for its potential as a drug candidate for the treatment of various diseases, including cancer and neurological disorders. In medicinal chemistry, this compound has been used as a scaffold for the design and synthesis of novel compounds with improved pharmacological properties.

properties

IUPAC Name

(4-benzylpiperazin-1-yl)-(4-chloro-2-nitrophenyl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H18ClN3O3/c19-15-6-7-16(17(12-15)22(24)25)18(23)21-10-8-20(9-11-21)13-14-4-2-1-3-5-14/h1-7,12H,8-11,13H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZGTNQDGLLNHIRX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1CC2=CC=CC=C2)C(=O)C3=C(C=C(C=C3)Cl)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H18ClN3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

359.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.